Cas no 945397-20-6 (3-(4-Methylpiperazin-1-yl)-5-(methylsulfonyl)aniline)

• Product Name: 3-(4-Methylpiperazin-1-yl)-5-(methylsulfonyl)aniline
• CAS No: 945397-20-6
• MF: C₁₂H₁₉N₃O₂S
• MW: 269.363161325455
• CID: 1040089
• PubChem ID: 58154484
• Update Time: 2025-04-20

3-(4-Methylpiperazin-1-yl)-5-(methylsulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methylpiperazin-1-yl)-5-(methylsulfonyl)aniline
• 3-(4-methylpiperazin-1-yl)-5-methylsulfonylaniline
• AKOS016006696
• DTXSID80728871
• TQR0596
• SCHEMBL12866284
• 945397-20-6
• 3-(Methanesulfonyl)-5-(4-methylpiperazin-1-yl)aniline
• DB-330766

• Inchi： 1S/C12H19N3O2S/c1-14-3-5-15(6-4-14)11-7-10(13)8-12(9-11)18(2,16)17/h7-9H,3-6,13H2,1-2H3
• InChI Key： HEPQBBJRWUFAFF-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC(=CC(=C1)N1CCN(C)CC1)N)(=O)=O

Computed Properties

• Exact Mass: 269.11979803g/mol
• Monoisotopic Mass: 269.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines